Cas no 13024-90-3 (1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 13024-90-3
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD00043814
• CID: 48978
• PubChem ID: 24879589
• Update Time: 2025-05-21

1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-5-methyl-1H-pyrazol-3(2H)-one
• 2-(4-Chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 1-(4-Chlorophenyl)-3-methyl-5-pyrazolone
• 1-(4-Chlorophenyl)-3-methyl-2-pyrazolin-5-one (4CMP)
• 1-(4-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
• Einecs 235-884-9
• 3-Methyl-N-(4'-chlorophenyl)pyrazolone
• 1-(P-CHLOROPHENYL)-3-METHYL-5-PYRAZOLONE
• 1-(4-CHLOROPHENYL)-3-METHYL-5-PYRAZOLON&
• 3-Methyl-N-(4'-chlorophenyl)-5-pyrazolone
• 1-(4'-CHLOROPHENYL)-3-METHYL-5-PYRAZOLONE
• 1-(4-Chlorophenyl)-3-methyl-5(4H)-pyrazolone
• 1-(P-CHLOROPHENYL)-3-METHYL-2-PYRAZOLIN-5-ONE
• AKOS BBS-00004514
• 1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 2-(4-chlorophenyl)-5-methyl-4H-pyrazol-3-one
• NSC-782759
• CHEMBL373839
• Cambridge id 5303531
• (4-Chloro-phenyl)-5-methyl-2,4-dihydro-pyrazol-3-one
• MFCD00043814
• Z50145797
• MLS000710891
• NSC782759
• AKOS000269643
• NCGC00245142-01
• 2-(4-chlorphenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one
• 13024-90-3
• DTXSID8065325
• HMS1673L17
• CBMicro_016393
• AB00079523-01
• NS00024092
• SMR000280658
• EN300-01280
• 3H-Pyrazol-3-one, 2-(4-chlorophenyl)-2,4-dihydro-5-methyl-
• WHIXQFSPEDIMGL-UHFFFAOYSA-N
• BIM-0016518.P001
• CCG-5510
• FT-0605609
• HMS2632D19
• 2-(4-Chlorophenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one
• E78807
• 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• 1-(4-Chlorophenyl)-3-methyl-2-pyrazolin-5-one, 97%
• 2-(4-Chloro-phenyl)-5-methyl-2,4-dihydro-pyrazol-3-one
• SCHEMBL4325917
• STK392867
• DB-041954
• DB-237788

• MDL： MFCD00043814
• Inchi： 1S/C10H9ClN2O/c1-7-6-10(14)13(12-7)9-4-2-8(11)3-5-9/h2-5H,6H2,1H3
• InChI Key： WHIXQFSPEDIMGL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C)=N1)=O

Computed Properties

• Exact Mass: 208.04000
• Monoisotopic Mass: 208.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Color/Form: White or light yellow powder.
• Density: 1.3060
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 325.9 °C at 760 mmHg
• Flash Point: 150.9 °C
• Refractive Index: 1.625
• PSA: 32.67000
• LogP: 1.95320
• Solubility: Soluble in ethanol, acetic acid, inorganic acid and alkali, soluble in boiling water, insoluble in ether and cold water.

1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Overview of 1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 13024-90-3)

1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 13024-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyrazolone core, a structure known for its diverse biological activities. The presence of the 4-chlorophenyl group enhances its lipophilicity, making it a promising candidate for drug design and material science applications.

In recent years, the demand for pyrazolone derivatives has surged due to their potential in addressing modern health challenges. Researchers are particularly interested in their anti-inflammatory and antimicrobial properties, which align with global trends toward combating antibiotic resistance. The compound’s CAS No. 13024-90-3 is frequently searched in academic databases, reflecting its relevance in synthetic chemistry and medicinal studies.

From a structural perspective, the 1H-pyrazol-5-one moiety is a versatile scaffold. Its ability to form hydrogen bonds and participate in π-π stacking interactions makes it valuable for designing enzyme inhibitors. The 3-methyl substitution further modulates its electronic properties, influencing reactivity and solubility. These characteristics are critical for optimizing pharmacokinetic profiles in drug development.

Environmental and sustainability concerns have also driven innovation around this compound. Green chemistry approaches, such as catalyst-free synthesis and solvent-free reactions, are being explored to produce 1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one with minimal ecological impact. Such methods resonate with the growing emphasis on eco-friendly industrial processes.

Analytical techniques like HPLC and NMR are essential for characterizing CAS No. 13024-90-3, ensuring purity and consistency. Quality control is paramount, especially when the compound is used in high-value applications. Recent advancements in computational modeling have also enabled researchers to predict its behavior in biological systems, accelerating discovery cycles.

The compound’s potential extends beyond pharmaceuticals. In materials science, its derivatives are investigated for their optical properties, including fluorescence and photostability. These traits are valuable for developing sensors and organic electronic devices, areas experiencing rapid growth due to IoT and smart technology trends.

In summary, 1-(4-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from healthcare to advanced materials—underscore its importance in contemporary research. As scientific inquiries evolve, this compound will likely remain a focal point for breakthroughs addressing societal and technological needs.